Cas no 2770493-89-3 (benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate)
benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-37397285
- benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate
- 2770493-89-3
-
- Inchi: 1S/C15H19NO2/c1-4-10-15(2,3)12-16-14(17)18-11-13-8-6-5-7-9-13/h1,5-9H,10-12H2,2-3H3,(H,16,17)
- InChI Key: YXSKVSGYGSUPJM-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(NCC(C)(C)CC#C)=O
Computed Properties
- Exact Mass: 245.141578849g/mol
- Monoisotopic Mass: 245.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 38.3Ų
benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37397285-0.05g |
benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate |
2770493-89-3 | 95.0% | 0.05g |
$768.0 | 2025-03-18 | |
| Enamine | EN300-37397285-0.1g |
benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate |
2770493-89-3 | 95.0% | 0.1g |
$804.0 | 2025-03-18 | |
| Enamine | EN300-37397285-0.25g |
benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate |
2770493-89-3 | 95.0% | 0.25g |
$840.0 | 2025-03-18 | |
| Enamine | EN300-37397285-0.5g |
benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate |
2770493-89-3 | 95.0% | 0.5g |
$877.0 | 2025-03-18 | |
| Enamine | EN300-37397285-1.0g |
benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate |
2770493-89-3 | 95.0% | 1.0g |
$914.0 | 2025-03-18 | |
| Enamine | EN300-37397285-2.5g |
benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate |
2770493-89-3 | 95.0% | 2.5g |
$1791.0 | 2025-03-18 | |
| Enamine | EN300-37397285-5.0g |
benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate |
2770493-89-3 | 95.0% | 5.0g |
$2650.0 | 2025-03-18 | |
| Enamine | EN300-37397285-10.0g |
benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate |
2770493-89-3 | 95.0% | 10.0g |
$3929.0 | 2025-03-18 |
benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate
Professional Introduction to Benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate (CAS No. 2770493-89-3)
Benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate, a compound with the chemical identifier CAS No. 2770493-89-3, represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of a benzyl group and a carbamate moiety linked to a 2,2-dimethylpent-4-yn-1-yl backbone imparts distinct chemical properties that make it a valuable candidate for further exploration.
The structural composition of Benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate is highly intriguing from a chemical perspective. The benzyl group, known for its stability and versatility in organic synthesis, contributes to the compound's overall reactivity and functionality. Meanwhile, the carbamate functional group introduces a polar nature, enhancing solubility in polar solvents and facilitating interactions with biological targets. The 2,2-dimethylpent-4-yn-1-yl moiety adds complexity to the molecule, offering potential for diverse chemical modifications and applications.
Recent research in the field of medicinal chemistry has highlighted the importance of novel heterocyclic compounds in developing therapeutic agents. Benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate fits well within this paradigm, as its structural features suggest potential bioactivity across multiple therapeutic areas. Studies have begun to explore its interactions with enzymes and receptors, revealing promising results in preliminary screenings. These findings underscore the compound's potential as a lead molecule for drug discovery programs.
The synthesis of Benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have enabled more efficient and scalable production processes. Researchers have leveraged cross-coupling reactions and carbamate formation techniques to construct the desired framework with high precision. These innovations not only improve yield but also enhance the purity of the final product, ensuring suitability for sensitive applications such as pharmaceuticals.
In the realm of biological activity, Benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate has shown intriguing properties that warrant further investigation. Initial in vitro studies have demonstrated its ability to modulate certain enzymatic pathways, suggesting potential applications in treating inflammatory diseases and metabolic disorders. Additionally, its structural motif aligns with known pharmacophores that exhibit antimicrobial and antiviral effects. These preliminary findings are particularly exciting given the ongoing global emphasis on discovering novel therapeutics.
The pharmacokinetic profile of Benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Early studies indicate favorable properties such as good solubility and stability under physiological conditions, which are essential for developing effective drug formulations. Further work is needed to fully elucidate its metabolic pathways and identify any potential liabilities.
The future prospects for Benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate are vast and multifaceted. As research progresses, new derivatives and analogs are likely to be synthesized to enhance specific bioactivities or improve pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be instrumental in translating laboratory findings into clinical applications. The compound's unique structure provides a rich foundation for innovation across multiple disciplines within chemical biology.
In conclusion, Benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate (CAS No. 2770493-89) stands out as a promising compound with significant potential in pharmaceutical research and development. Its distinctive structural features offer a wealth of opportunities for further exploration, from synthetic chemistry to biological activity assessments. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a vital role in advancing therapeutic strategies for various diseases.
2770493-89-3 (benzyl N-(2,2-dimethylpent-4-yn-1-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)